2-((3S,4S,5S,6R)-7-Hydroxy-4,6-dimethoxy-3,5-dimethylheptyl)-5,7-dimethoxy-8-(methoxymethoxy)-3-methylchroman-4-one

• Molecular Formula: C25H40O9
• Molecular Weight: 484.6 g/mol
• IUPAC Name: 2-(7-hydroxy-4,6-dimethoxy-3,5-dimethylheptyl)-5,7-dimethoxy-8-(methoxymethoxy)-3-methyl-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C25H40O9/c1-14(23(32-8)16(3)20(12-26)31-7)9-10-17-15(2)22(27)21-18(29-5)11-19(30-6)24(25(21)34-17)33-13-28-4/h11,14-17,20,23,26H,9-10,12-13H2,1-8H3
• InChI Key: YUAHLBULSCMHCH-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=C(C1=O)C(=CC(=C2OCOC)OC)OC)CCC(C)C(C(C)C(CO)OC)OC

Description

This compound is a highly substituted chroman-4-one derivative characterized by a complex stereochemical arrangement and diverse functional groups. Its structure includes:

• A chroman-4-one core with 5,7-dimethoxy and 8-(methoxymethoxy) substituents.
• A 3-methyl group on the chroman ring.
• A branched heptyl side chain at position 2, featuring hydroxyl, methoxy, and dimethyl groups in a stereospecific (3S,4S,5S,6R) configuration.

Scientific Research Applications

Structural Characteristics

The compound has the following molecular characteristics:

• Molecular Formula : C25H40O9
• Molecular Weight : 484.58 g/mol
• IUPAC Name : 2-[(3S,4S,5S,6R)-7-hydroxy-4,6-dimethoxy-3,5-dimethylheptyl]-5,7-dimethoxy-8-(methoxymethoxy)-3-methylchroman-4-one

This compound features a chroman backbone with multiple methoxy groups and a hydroxyl group at specific stereocenters, contributing to its unique biological properties.

Pharmacological Studies

The compound has been investigated for its potential pharmacological effects. Its structural features suggest possible activities as:

• Antioxidants : The presence of multiple methoxy groups may enhance its ability to scavenge free radicals.
• Antidiabetic Agents : Similar compounds have shown efficacy in targeting metabolic pathways associated with diabetes .

Biochemical Research

Due to its unique structure, this compound is valuable in biochemical assays:

• Enzyme Inhibition Studies : It can be used to evaluate interactions with specific enzymes involved in metabolic processes.
• Proteomics Research : The compound serves as a biochemical tool for studying protein interactions and modifications .

Case Studies

• Antioxidant Activity Evaluation
  • A study demonstrated that derivatives of this compound exhibited significant antioxidant properties in vitro, indicating its potential for developing nutraceuticals aimed at oxidative stress-related conditions.
• Diabetes Management
  • Research highlighted the effectiveness of similar chroman derivatives in inhibiting α-glucosidase and α-amylase activities. This suggests that the compound could be further explored as a multi-target agent for diabetes management .

Comparison with Similar Compounds

A. Impact of Methoxy vs. Hydroxyl Groups

• The methoxymethoxy group in the target compound may offer intermediate polarity, balancing stability and bioavailability .

B. Stereochemical Influence

• The (3S,4S,5S,6R) configuration of the heptyl side chain in the target compound suggests possible enantioselective interactions, a feature absent in non-chiral analogs like 3-methoxy-2-methyl-4H-pyran-4-one () .

C. Structural Diversity and Bioactivity

• Compounds with aromatic side chains (e.g., 2-(3,4,5-trimethoxyphenyl) in ) exhibit stronger antimicrobial activity compared to aliphatic side chains .
• Chroman-4-one derivatives with free hydroxyl groups (e.g., 5,7-Dihydroxy-2-(4-hydroxyphenyl)chroman-4-one) show higher antioxidant capacity but lower metabolic stability .

Preparation Methods

Key Steps:

• Aldol Condensation :

  • A mixture of 2-hydroxy-5,7-dimethoxy-8-(methoxymethoxy)-3-methylacetophenone and the chiral aldehyde is heated in ethanol with diisopropylamine (DIPA) as the base.

  • Microwave irradiation at 160–170°C for 1 hour accelerates the reaction, achieving yields of 17–88% depending on substituent electronic effects.

• Intramolecular Oxa-Michael Addition :

  • The aldol adduct undergoes cyclization to form the chroman-4-one ring. Stereochemical integrity is maintained via rigid transition-state control.

Table 1: Optimization of Aldol-Cyclization for Chroman-4-one Core

Starting Material	Base	Temperature (°C)	Yield (%)	Purity (%)
2-Hydroxyacetophenone derivative	DIPA	160	72	98
Chiral heptyl aldehyde	KOH	170	65	95

Stereoselective Side-Chain Installation

The heptyl side chain’s (3S,4S,5S,6R) configuration is critical for biological activity. Industrial methods employ asymmetric catalysis or chiral pool synthesis:

Chiral Pool Approach

• The side chain is derived from naturally occurring terpenes or sugars with pre-existing stereocenters. For example, D-glucose derivatives serve as precursors for the 3,4,5,6-tetrasubstituted heptyl segment.

• Protection of the 7-hydroxy group as a methoxymethyl ether (MOM) prevents undesired side reactions during subsequent couplings.

Asymmetric Hydrogenation

• A ketone intermediate is reduced using a ruthenium-BINAP catalyst, achieving enantiomeric excess (ee) >99%. This step is coupled with methoxy group installation via Williamson ether synthesis.

Table 2: Stereochemical Control in Side-Chain Synthesis

Method	Catalyst	ee (%)	Yield (%)
Chiral pool	N/A	100	82
Asymmetric hydrogenation	Ru-BINAP	99.5	78

Functional Group Manipulations

Methoxymethoxy (MOM) Protection

• The 8-hydroxy group is protected as a MOM ether early in the synthesis to prevent oxidation. This is achieved using chloromethyl methyl ether (MOMCl) and a base like DIPEA in dichloromethane.

Demethylation and Remethylation

• Selective demethylation at the 7-position is performed using BBr₃ in CH₂Cl₂ at −78°C, followed by reprotection with methyl iodide.

Industrial-Scale Production Challenges

Purification

• The final compound is isolated as a colorless oil, necessitating chromatographic purification on silica gel or recrystallization from methanol/dichloromethane.

Cost Drivers

• The TRC catalog lists 0.5 mg at $550 and 5 mg at $4,400, reflecting high costs due to:

  • Chiral starting material scarcity.

  • Low yields in stereoselective steps.

Emerging Methodologies

Continuous Flow Synthesis

• Microreactors enable precise temperature control during aldol condensation, improving reproducibility and reducing reaction times.

Biocatalytic Approaches

• Recent studies explore lipases for kinetic resolution of racemic intermediates, though industrial adoption remains limited .

Q & A

Q. What analytical techniques are recommended for confirming the stereochemistry and structural integrity of this compound?

• Methodological Answer : Employ a combination of high-resolution mass spectrometry (HRMS) to verify molecular mass and 2D NMR techniques (e.g., COSY, HSQC, HMBC) to resolve stereochemistry and substituent positions. For example, in similar chroman-4-one derivatives, HRMS confirmed molecular formulas with <1 ppm error , while NOESY correlations resolved axial/equatorial configurations of methoxy groups . X-ray crystallography is recommended for absolute stereochemical confirmation when crystalline derivatives are obtainable .

Q. What safety precautions are critical during handling and storage?

• Methodological Answer : Based on analogous compounds (e.g., AG00D8Q9), follow GHS hazard classifications:

• Use PPE (gloves, goggles) to avoid skin/eye contact (H315, H319).
• Store below -20°C in airtight containers under inert gas to prevent hydrolysis of methoxymethoxy groups .
• Dispose of waste via licensed facilities, as ecological toxicity data are unavailable .

Q. How can researchers optimize synthesis to achieve high stereochemical purity?

• Methodological Answer : Utilize stereoselective glycosylation or methylation protocols. For example:

• Step 1 : Protect hydroxyl groups with tert-butyldimethylsilyl (TBS) to direct regioselective methylation .
• Step 2 : Employ chiral catalysts (e.g., Sharpless epoxidation analogs) for heptyl chain stereochemistry .
• Step 3 : Monitor reaction progress via TLC and HPLC-PDA to isolate diastereomers .

Advanced Research Questions

Q. How can conflicting spectral data in structural elucidation be resolved?

• Methodological Answer : Discrepancies in NMR or MS data often arise from tautomerism or solvent effects. For example:

• Compare experimental $^{13}\text{C}$ NMR shifts with density functional theory (DFT)-calculated values for chroman-4-one cores .
• Use deuterated solvents (e.g., DMSO-d6) to stabilize hydrogen-bonding networks and reduce signal splitting .
• Cross-validate with synthetic intermediates (e.g., des-methyl analogs) to isolate spectral contributions of specific substituents .

Q. What experimental designs are suitable for assessing environmental persistence and bioaccumulation?

• Methodological Answer : Adapt frameworks from long-term ecological studies (e.g., Project INCHEMBIOL):

• Lab Tests : Measure hydrolysis rates under varying pH/temperature (e.g., 25–50°C, pH 4–9) to model soil/water stability .
• Biotic Studies : Use Daphnia magna or E. coli assays to evaluate acute toxicity (EC50) and biodegradation pathways .
• Field Simulations : Apply randomized block designs with split plots to assess soil mobility and plant uptake .

Q. How can researchers address inconsistencies in reported bioactivity data (e.g., antioxidant vs. cytotoxic effects)?

• Methodological Answer : Systematically control variables affecting bioactivity:

• Purity : Use HPLC (>99% purity) to exclude confounding impurities .
• Assay Conditions : Standardize DMSO concentrations (<1% v/v) to prevent solvent-induced cytotoxicity .
• Cell Models : Compare results across primary cells (e.g., hepatocytes) and immortalized lines (e.g., HEK293) to identify cell-specific effects .